Cas no 649756-98-9 (Benzoic acid, 4-(2,5-dimethylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2,5-dimethylbenzoyl)-, methyl ester
• CAS No: 649756-98-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 410017
• PubChem ID: 71377631
• Update Time: 2025-04-19

Benzoic acid, 4-(2,5-dimethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,5-dimethylbenzoyl)-, methyl ester
• methyl 4-(2,5-dimethylbenzoyl)benzoate
• 649756-98-9
• DTXSID00800264

• Inchi： 1S/C17H16O3/c1-11-4-5-12(2)15(10-11)16(18)13-6-8-14(9-7-13)17(19)20-3/h4-10H,1-3H3
• InChI Key： NHXDTXLKIYDIOY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37